Cas no 752964-48-0 (2-2-(phenylsulfanyl)ethoxyethan-1-amine)

• Product Name: 2-2-(phenylsulfanyl)ethoxyethan-1-amine
• CAS No: 752964-48-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• MDL: MFCD19348686
• CID: 5235068
• PubChem ID: 18779016
• Update Time: 2026-03-08

2-2-(phenylsulfanyl)ethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[2-(phenylthio)ethoxy]-
• 2-(2-(Phenylthio)ethoxy)ethan-1-amine
• 2-2-(phenylsulfanyl)ethoxyethan-1-amine

• MDL： MFCD19348686
• Inchi： 1S/C10H15NOS/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5H,6-9,11H2
• InChI Key： GXMNXLHCOHTHSL-UHFFFAOYSA-N
• SMILES： C(N)COCCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-2-(phenylsulfanyl)ethoxyethan-1-amine

Comprehensive Overview of 2-2-(phenylsulfanyl)ethoxyethan-1-amine (CAS No. 752964-48-0): Properties, Applications, and Industry Insights

The compound 2-2-(phenylsulfanyl)ethoxyethan-1-amine (CAS No. 752964-48-0) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique phenylsulfanyl and ethoxyethan-1-amine functional groups, this compound exhibits versatile reactivity, making it valuable for drug discovery, polymer synthesis, and surface modification applications. Researchers are increasingly exploring its potential due to its balanced hydrophilicity and lipophilicity, which are critical for bioavailability optimization in drug design.

In recent years, the demand for sulfur-containing amines like 2-2-(phenylsulfanyl)ethoxyethan-1-amine has surged, driven by their role as intermediates in bioconjugation chemistry and pegylation techniques. The compound's thioether linkage provides stability against enzymatic degradation, a feature highly sought after in prodrug development and targeted drug delivery systems. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

From an industrial perspective, CAS 752964-48-0 aligns with green chemistry trends due to its potential for atom-efficient synthesis. Manufacturers are optimizing routes to minimize byproducts, addressing growing concerns about sustainable chemical production. The compound's ethylene glycol spacer also makes it attractive for creating water-soluble derivatives, answering market needs for biocompatible materials in medical devices and diagnostic reagents.

Emerging applications include its use in fluorescent probes for cellular imaging, where the amine terminus allows facile labeling with fluorophores. This addresses researchers' frequent searches for "small molecule imaging agents" and "click chemistry compatible amines". Stability studies under physiological conditions (pH 7.4, 37°C) show promising results, with degradation <5% after 24 hours, making it suitable for in vivo tracking applications.

The structure-activity relationship of 2-2-(phenylsulfanyl)ethoxyethan-1-amine continues to be explored, particularly its potential as a hydrogen bond donor/acceptor in molecular recognition systems. Computational chemistry studies using molecular docking simulations suggest interactions with biological targets relevant to neurotransmitter modulation, sparking interest in CNS drug development circles. These findings respond to trending searches about "blood-brain barrier permeable compounds".

Quality control protocols for CAS 752964-48-0 emphasize residual solvent analysis and heavy metal screening, reflecting industry shifts toward ICH Q3C compliance. Storage recommendations (-20°C under nitrogen) ensure long-term stability, while specialized packaging options (amber glass vials with PTFE seals) meet requirements for light-sensitive compounds – a frequent concern in online forum discussions.

Future research directions may explore the compound's chelation properties toward transition metals, potentially creating new catalytic systems for asymmetric synthesis. The redox-active sulfur center could enable applications in smart materials that respond to oxidative environments, aligning with nanotechnology advancements. Such possibilities address common queries about "multi-functional organic building blocks" in synthetic chemistry communities.